Cas no 127661-45-4 (methyl 1H,2H,3H,4H,9H-pyrido3,4-bindole-1-carboxylate)

• Product Name: methyl 1H,2H,3H,4H,9H-pyrido3,4-bindole-1-carboxylate
• CAS No: 127661-45-4
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 897562
• PubChem ID: 10376554
• Update Time: 2025-11-02

methyl 1H,2H,3H,4H,9H-pyrido3,4-bindole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-1-carboxylate
• 2,3,4,9-tetrahydro-1h-beta-carboline-1-carboxylic acid methyl ester
• tryptamine.HCl
• methyl 1H,2H,3H,4H,9H-pyrido3,4-bindole-1-carboxylate

• Inchi： 1S/C13H14N2O2/c1-17-13(16)12-11-9(6-7-14-12)8-4-2-3-5-10(8)15-11/h2-5,12,14-15H,6-7H2,1H3
• InChI Key： AXORRASOUNGLOT-UHFFFAOYSA-N
• SMILES： C12C(NCCC=1C1=C(C=CC=C1)N2)C(OC)=O

Computed Properties

• Exact Mass: 230.10600

Experimental Properties

• PSA: 54.12000
• LogP: 1.85650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids

Additional information on methyl 1H,2H,3H,4H,9H-pyrido3,4-bindole-1-carboxylate

Comprehensive Overview of Methyl 1H,2H,3H,4H,9H-Pyrido[3,4-b]Indole-1-Carboxylate (CAS No. 127661-45-4)

Methyl 1H,2H,3H,4H,9H-pyrido[3,4-b]indole-1-carboxylate (CAS No. 127661-45-4) is a heterocyclic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the pyridoindole family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both pyridine and indole moieties in its structure makes it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown growing interest in pyridoindole derivatives due to their potential applications in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease. Researchers have explored the neuroprotective effects of these compounds, with methyl 1H,2H,3H,4H,9H-pyrido[3,4-b]indole-1-carboxylate being a subject of several preclinical studies. Its ability to modulate neurotransmitter systems and reduce oxidative stress has made it a focal point in neuropharmacology.

The synthesis of methyl 1H,2H,3H,4H,9H-pyrido[3,4-b]indole-1-carboxylate typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches have been employed to improve yield and reduce environmental impact. These innovations align with the global push for sustainable chemistry, a topic frequently searched by professionals in the field.

From a structural perspective, the compound's carboxylate ester group enhances its solubility and bioavailability, which are critical factors in drug design. The pyrido[3,4-b]indole core also allows for structural modifications, enabling researchers to fine-tune its pharmacological properties. This flexibility has led to the development of analogs with improved blood-brain barrier permeability, a key consideration in central nervous system (CNS) drug development.

In addition to its neurological applications, methyl 1H,2H,3H,4H,9H-pyrido[3,4-b]indole-1-carboxylate has been investigated for its potential antioxidant and anti-inflammatory properties. These attributes are particularly relevant in the context of aging-related diseases and chronic inflammation, which are hot topics in current medical research. The compound's mechanism of action often involves the modulation of reactive oxygen species (ROS) and inflammatory cytokines, making it a subject of interest in immunology and gerontology.

The analytical characterization of CAS No. 127661-45-4 relies on techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the purity and identity of the compound, which are essential for reproducible research outcomes. Quality control is a recurring theme in user queries, highlighting the importance of robust analytical protocols in chemical research.

Looking ahead, the future of methyl 1H,2H,3H,4H,9H-pyrido[3,4-b]indole-1-carboxylate research lies in its integration with computational chemistry and artificial intelligence (AI)-driven drug discovery. These cutting-edge approaches can accelerate the identification of novel therapeutic targets and optimize the compound's efficacy. As the demand for precision medicine grows, compounds like this will play a pivotal role in personalized treatment strategies.

In summary, methyl 1H,2H,3H,4H,9H-pyrido[3,4-b]indole-1-carboxylate (CAS No. 127661-45-4) represents a versatile and promising compound in modern medicinal chemistry. Its unique structure, combined with its broad range of potential applications, makes it a valuable subject for ongoing and future research. Whether in neuroscience, immunology, or drug development, this compound continues to capture the attention of scientists and industry professionals alike.